Cas no 2138245-31-3 (2-Cyclopentylethane-1-sulfinyl chloride)

• Product Name: 2-Cyclopentylethane-1-sulfinyl chloride
• CAS No: 2138245-31-3
• MF: C₇H₁₃ClOS
• MW: 180.695520162582
• CID: 5937033
• PubChem ID: 165843859
• Update Time: 2025-10-29

2-Cyclopentylethane-1-sulfinyl chloride Chemical and Physical Properties

Names and Identifiers

• 2138245-31-3
• EN300-732364
• 2-cyclopentylethane-1-sulfinyl chloride
• 2-Cyclopentylethane-1-sulfinyl chloride

• Inchi： 1S/C7H13ClOS/c8-10(9)6-5-7-3-1-2-4-7/h7H,1-6H2
• InChI Key： KCBQHTCVONDIOP-UHFFFAOYSA-N
• SMILES： ClS(CCC1CCCC1)=O

Computed Properties

• Exact Mass: 180.0375639g/mol
• Monoisotopic Mass: 180.0375639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 36.3Ų

Additional information on 2-Cyclopentylethane-1-sulfinyl chloride

Introduction to 2-Cyclopentylethane-1-sulfinyl Chloride (CAS No. 2138245-31-3)

2-Cyclopentylethane-1-sulfinyl Chloride, identified by the Chemical Abstracts Service Number (CAS No.) 2138245-31-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the sulfinyl chloride class, which is widely recognized for its utility as an intermediate in the synthesis of various bioactive molecules. The presence of a cyclopentyl group in its structure imparts unique electronic and steric properties, making it a valuable building block for the development of novel therapeutic agents.

The sulfinyl chloride functional group in 2-Cyclopentylethane-1-sulfinyl Chloride is particularly noteworthy due to its reactivity and versatility. Sulfinyl chlorides are known to participate in a variety of chemical transformations, including nucleophilic substitution reactions, which are pivotal in the construction of complex molecular architectures. This reactivity has made them indispensable in synthetic organic chemistry, especially in the context of drug discovery and development.

In recent years, there has been a surge in research focused on the development of new sulfonamide derivatives, which are recognized for their broad spectrum of biological activities. The cyclopentyl moiety in 2-Cyclopentylethane-1-sulfinyl Chloride introduces steric hindrance that can modulate the binding affinity of sulfonamide-based compounds to their target proteins. This feature has been exploited in the design of inhibitors targeting enzymes such as kinases and proteases, which are implicated in various diseases, including cancer and inflammatory disorders.

One of the most compelling aspects of 2-Cyclopentylethane-1-sulfinyl Chloride is its potential application in the synthesis of protease inhibitors. Proteases play a crucial role in numerous biological processes, and their overactivity or malfunction is associated with several pathological conditions. By serving as a precursor for sulfonamide derivatives, this compound enables the construction of molecules that can selectively inhibit specific proteases. For instance, studies have demonstrated that sulfonamides derived from cyclopentyl sulfinyl chlorides exhibit potent inhibitory activity against matrix metalloproteinases (MMPs), which are involved in tissue degradation and remodeling.

The structural motif of 2-Cyclopentylethane-1-sulfinyl Chloride also makes it a promising candidate for the development of antimicrobial agents. The cyclopentyl ring can contribute to hydrophobic interactions with bacterial enzymes, thereby disrupting essential metabolic pathways. Furthermore, the sulfinyl chloride group can be further functionalized to introduce additional pharmacophores that enhance antimicrobial activity. Recent research has highlighted the use of sulfonyl chlorides in designing novel antibiotics that overcome resistance mechanisms exhibited by pathogenic bacteria.

Another area where 2-Cyclopentylethane-1-sulfinyl Chloride shows promise is in the field of immunomodulatory drugs. Sulfonamide-based compounds have been extensively studied for their ability to modulate immune responses. The cyclopentyl group can influence the pharmacokinetic properties of these derivatives, such as solubility and metabolic stability, which are critical factors for drug efficacy. For example, modifications based on 2-Cyclopentylethane-1-sulfinyl Chloride have led to the discovery of compounds that exhibit anti-inflammatory effects by inhibiting key pro-inflammatory cytokines.

In conclusion, 2-Cyclopentylethane-1-sulfinyl Chloride (CAS No. 2138245-31-3) represents a versatile intermediate with significant potential in pharmaceutical research. Its unique structural features enable the synthesis of bioactive molecules with diverse therapeutic applications. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in the development of next-generation drugs targeting various diseases.